Cas no 896161-10-7 (Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-)
896161-10-7 structure
Product Name:Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-
CAS No:896161-10-7
MF:C7H8ClN3O
MW:185.610919952393
CID:714892
PubChem ID:45119278
Update Time:2025-04-19
Acetamide,N-(5-amino-3-chloro-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-
- 896161-10-7
- DTXSID301273198
- SCHEMBL3934451
- N-(5-Amino-3-chloro-2-pyridinyl)acetamide
- ACETAMIDE,N-(5-AMINO-3-CHLORO-PYRIDIN-2-YL)-
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- Inchi: 1S/C7H8ClN3O/c1-4(12)11-7-6(8)2-5(9)3-10-7/h2-3H,9H2,1H3,(H,10,11,12)
- InChI Key: LVRGHWLWFICJNJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CN=C1NC(C)=O)N
Computed Properties
- Exact Mass: 185.036
- Monoisotopic Mass: 185.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68A^2
- XLogP3: 0.3
Acetamide,N-(5-amino-3-chloro-2-pyridinyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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